methyl 4-((2-(5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)carbamoyl)benzoate

• IUPAC Name: methyl 4-[2-(5-cyclopropyl-3-thiophen-2-ylpyrazol-1-yl)ethylcarbamoyl]benzoate
• InChI: InChI=1S/C21H21N3O3S/c1-27-21(26)16-8-6-15(7-9-16)20(25)22-10-11-24-18(14-4-5-14)13-17(23-24)19-3-2-12-28-19/h2-3,6-9,12-14H,4-5,10-11H2,1H3,(H,22,25)
• InChI Key: INXZVBUAJNELES-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)NCCN2C(=CC(=N2)C3=CC=CS3)C4CC4
• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol
• CAS No.: 1797672-12-8

Description

Methyl 4-((2-(5-cyclopropyl-3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)carbamoyl)benzoate is a useful research compound. Its molecular formula is C21H21N3O3S and its molecular weight is 395.48. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Molecular Structure

• Research on substituted pyrazolylbenzoates and thiophenylhydrazonoacetates has explored the synthesis of molecules with complex hydrogen-bonded supramolecular structures and the production of various heterocyclic compounds, which could have implications in developing materials with novel properties (Portilla et al., 2007); (Mohareb et al., 2004).

Anti-Tumor Activities

• A study on bis-pyrazolyl-thiazoles incorporating the thiophene moiety revealed that certain synthesized compounds exhibited promising anti-tumor activities against hepatocellular carcinoma cell lines, suggesting potential applications in cancer treatment (Gomha et al., 2016).

Electrochemical and Electrochromic Properties

• The introduction of different acceptor groups into polycarbazole derivatives was investigated for its effects on electrochemical and electrochromic properties, indicating potential applications in the development of electrochromic devices (Hu et al., 2013).

Supramolecular Chemistry

• Studies on hydrogen-bonded structures of isomeric pyrazolylbenzoates demonstrated the significance of molecular structure in determining the properties of materials, which could inform the design of new molecular assemblies with specific functions (Portilla et al., 2007).

Antimicrobial and Antioxidant Studies

• Synthesis and investigation of novel pyrazolo[3,4-d]pyrimidin derivatives for their antimicrobial activity highlighted the potential of these compounds in developing new antimicrobial agents (Khobragade et al., 2010).